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Compound of Interest

Compound Name: Diacetone-D-glucose

Cat. No.: B4791553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and handling

precautions for Diacetone-D-glucose (CAS No. 582-52-5), a key intermediate in

pharmaceutical and chemical synthesis. This document synthesizes critical data on physical

and chemical properties, toxicological profiles, and hazard classifications from various safety

data sheets and scientific literature. Detailed experimental methodologies for key safety-related

parameters are provided, alongside clear, actionable diagrams to guide laboratory personnel in

safe handling, emergency procedures, and personal protective equipment selection. This guide

is intended to be an essential resource for researchers, scientists, and drug development

professionals to ensure a safe working environment when handling Diacetone-D-glucose.

Chemical Identification and Physical Properties
Diacetone-D-glucose, also known as 1,2:5,6-Di-O-isopropylidene-α-D-glucofuranose, is a

white to light yellow crystalline powder.[1] It is a derivative of glucose and is widely used as a

versatile starting material in the synthesis of various organic compounds, including

pharmaceuticals.[1][2]

Table 1: Physical and Chemical Properties of Diacetone-D-glucose
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Property Value Source(s)

CAS Number 582-52-5 [1][3]

Molecular Formula C₁₂H₂₀O₆ [1][4]

Molecular Weight 260.28 g/mol [1][4]

Appearance
White to light yellow crystalline

powder/solid
[1][3]

Odor Odorless [3][5]

Melting Point 107 - 111 °C (224.6 - 230 °F) [1][3][6]

Boiling Point ~323.54 °C (rough estimate) [1][6]

Flash Point 173.2 °C (estimate) [6]

Water Solubility

Slightly soluble. 4.3% at 17.5

°C.[1] The product is water

soluble, and may spread in

water systems.[3]

[1][3][6]

Other Solubilities

Chloroform (Slightly), Methanol

(Slightly).[1] Soluble in ethanol,

hot ether, and acetone.[6]

[1][6]

Density
~1.14 - 1.2 g/cm³ (rough

estimate)
[1][7]

Vapor Pressure 9.94E-07 mmHg at 25°C [6]

Hazard Identification and Classification
There is some variation in the hazard classification of Diacetone-D-glucose across different

suppliers and databases. While some sources state that the product contains no substances

considered hazardous to health at their given concentration, others assign hazard codes and

statements.[3][6] Therefore, a conservative approach to handling is recommended.

Table 2: Hazard Classification Summary
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Hazard
Classification
System

Code(s) Description Source(s)

GHS Hazard

Pictogram
GHS07 Exclamation Mark [1]

GHS Signal Word Warning [1]

GHS Hazard

Statement
H302 Harmful if swallowed. [1]

Hazard Codes

(obsolete)
Xi, Xn Irritant, Harmful [1][6]

Risk Statements

(obsolete)
R36/37/38

Irritating to eyes,

respiratory system

and skin.

[6]

Risk Statements

(obsolete)
R33

Danger of cumulative

effects.
[8]

Key Hazards:

Hygroscopic: The material readily absorbs moisture from the air.[3][9]

Incompatible with Strong Oxidizing Agents: Contact with strong oxidizers can lead to

hazardous reactions.[5][8][9]

Hazardous Decomposition Products: Thermal decomposition can produce carbon monoxide

(CO) and carbon dioxide (CO₂).[5][8][9]

Experimental Protocols for Safety Assessment
The following sections detail the methodologies for key experiments used to determine the

safety and physical properties of chemical substances like Diacetone-D-glucose. These are

based on internationally recognized guidelines.
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Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)
This method is designed to assess the acute toxic effects of a substance when administered

orally. It aims to identify a dose causing evident toxicity without causing mortality.[3][8]

Methodology:

Sighting Study: A single animal (typically a female rat) is dosed at a starting level (e.g., 300

mg/kg in the absence of prior information) to determine the appropriate starting dose for the

main study.[8][10] The outcome of the sighting study dictates the subsequent dose levels.

Main Study: Groups of animals of a single sex (normally females, with a total of five animals

per dose level) are dosed in a stepwise procedure using fixed doses of 5, 50, 300, and 2000

mg/kg (a 5000 mg/kg dose may be considered if justified).[3][10]

Administration: The test substance is administered as a single dose by gavage. Animals are

fasted prior to dosing.[3]

Observation: Animals are observed for a total of at least 14 days.[8][10] Detailed

observations for signs of toxicity are made daily. Body weight is measured at least weekly.[3]

Endpoint: The study allows for the classification of the substance for acute toxicity based on

the presence or absence of signs of toxicity or mortality at the different dose levels.[3]

Melting Point / Melting Range Determination (OECD
Guideline 102)
This guideline describes methods for determining the temperature at which a substance

transitions from a solid to a liquid state.[11][12]

Methodology (Capillary Tube Method):

Sample Preparation: A small amount of the dry, powdered substance is packed into a

capillary tube.
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Apparatus: The capillary tube is placed in a heating apparatus, which can be a liquid bath or

a metal block, equipped with a calibrated thermometer or other temperature measuring

device.[12][13]

Heating: The apparatus is heated at a controlled rate.

Observation: The temperatures at the initial and final stages of melting are recorded. The

melting point is the temperature at which the phase transition occurs, and it is often reported

as a range.[9][13]

Water Solubility Determination (OECD Guideline 105)
This guideline outlines procedures for measuring the saturation mass concentration of a

substance in water at a given temperature.[5][6]

Methodology (Flask Method - for solubilities > 10⁻² g/L):

Equilibration: An amount of the test substance in excess of its expected solubility is added to

a flask containing purified water.

Agitation: The flask is agitated at a constant temperature (e.g., 20 ± 0.5 °C) for a sufficient

period to reach equilibrium. A preliminary test can determine the necessary time for

saturation.[6]

Phase Separation: The saturated solution is separated from the undissolved solid, typically

by centrifugation or filtration.

Analysis: The concentration of the substance in the clear aqueous solution is determined

using a suitable analytical method (e.g., chromatography, spectroscopy).

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risks.

Handling
Work in a well-ventilated place.[14]
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Avoid contact with skin and eyes.[5][9]

Do not breathe dust.[5][9]

Wear suitable protective clothing and equipment (see Section 5).[14]

Avoid the formation of dust and aerosols.[14]

Wash hands thoroughly after handling.[5][9]

Storage
Store in a tightly closed container.[2]

Keep in a cool, dry, and well-ventilated place.[3][14]

Due to its hygroscopic nature, store under an inert atmosphere.[3][5][9]

For maintaining product quality, storage in a freezer (under -20°C) is recommended.[1][3][5]

Store away from incompatible materials, particularly strong oxidizing agents.[8][14]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls should be the primary method of exposure reduction. Where these are

insufficient, appropriate PPE must be used.

Engineering Controls: Ensure adequate ventilation. Use of a fume hood may be necessary

for procedures that could generate dust or aerosols.

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

that comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[5][9]

Skin and Body Protection: Wear a lab coat and appropriate protective gloves (e.g., nitrile

rubber) to prevent skin exposure.[5][9]
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Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required. If dust is generated and ventilation is inadequate, use a

NIOSH/MSHA-approved respirator.[9]
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Start: Task with
Diacetone-D-glucose

Potential for eye exposure?
(splash, dust)

High splash potential?

Yes

Potential for skin contact?

No

Wear ANSI Z87.1 compliant
safety glasses with side shields.

No

Wear chemical splash goggles.

Yes

Wear lab coat and
compatible gloves (e.g., Nitrile).

Yes

Potential for dust/aerosol
generation?

No

Is ventilation adequate?
(e.g., fume hood)

Yes

Proceed with task

No

Use NIOSH-approved
respirator.

No

Yes

Click to download full resolution via product page

Figure 1: Decision Tree for Personal Protective Equipment (PPE) Selection.
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First Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[3][5][9]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention.[3][5][9]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. Get medical attention.[3]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Get medical attention.[3][5][9]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[3]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide and carbon dioxide.[3][5][9]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and

full protective gear.[3][5][9]

Accidental Release
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[9]

Containment and Cleaning: Sweep up and shovel into suitable containers for disposal. Avoid

generating dust.[3][9]
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Figure 2: Workflow for Responding to a Diacetone-D-glucose Spill.
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Stability and Reactivity
Understanding the stability and reactivity of Diacetone-D-glucose is essential for safe storage

and handling.

Reactivity: No known hazardous reactions under normal processing.[9]

Chemical Stability: Stable under recommended storage conditions, but it is hygroscopic.[3][9]

Conditions to Avoid: Exposure to moisture and incompatible products.[5][9]

Incompatible Materials: Strong oxidizing agents.[5][8][9]

Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon

monoxide (CO) and carbon dioxide (CO₂).[5][8][9]

Hazardous Polymerization: Hazardous polymerization has not been reported.[8]

Diacetone-D-glucose

Hazardous Reaction Hazardous Decomposition

Strong Oxidizing Agents Heat / Fire

Carbon Monoxide (CO)
Carbon Dioxide (CO₂)

Click to download full resolution via product page

Figure 3: Chemical Incompatibilities and Hazardous Decomposition Pathways.

Toxicological Information
The toxicological properties of Diacetone-D-glucose have not been fully investigated.[8] The

available data suggests moderate acute oral toxicity.
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Table 3: Acute Toxicity Data

Route Species Value Source(s)

Oral Mouse LD50: 4 g/kg [1][6][7]

Skin Corrosion/Irritation: No data available.[3]

Serious Eye Damage/Irritation: No data available.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: Diacetone-D-glucose has not been listed as a carcinogen by ACGIH,

IARC, NTP, or CA Prop 65.[8]

Reproductive Toxicity: No data available.

STOT-Single Exposure: No data available.

STOT-Repeated Exposure: No data available.

Aspiration Hazard: Not applicable.

Conclusion
Diacetone-D-glucose is a valuable chemical intermediate with a manageable hazard profile

when handled correctly. Key safety considerations include its hygroscopic nature,

incompatibility with strong oxidizing agents, and the potential for dust generation. Users must

employ appropriate engineering controls and personal protective equipment, particularly eye

protection and gloves. Adherence to the detailed handling, storage, and emergency procedures

outlined in this guide will help ensure a safe laboratory environment for all personnel. Always

consult the most recent Safety Data Sheet (SDS) from your supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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